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Compound of Interest

Compound Name: Shoreic Acid

Cat. No.: B1151576 Get Quote

An In-depth Technical Guide to Shoreic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Shoreic Acid, a dammarane-type

triterpenoid, including its chemical properties, isolation protocols, and known biological

activities.

Core Data Presentation
Table 1: Physicochemical Properties of Shoreic Acid

Property Value Source

CAS Number 21671-00-1 [1][2][3][4][5]

Molecular Formula C30H50O4 [1][2][3][4][5]

Molecular Weight 474.72 g/mol [1]

Experimental Protocols
Isolation and Purification of Shoreic Acid via High-
Speed Countercurrent Chromatography (HSCCC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1151576?utm_src=pdf-interest
https://www.benchchem.com/product/b1151576?utm_src=pdf-body
https://www.benchchem.com/product/b1151576?utm_src=pdf-body
https://www.benchchem.com/product/b1151576?utm_src=pdf-body
https://www.researchgate.net/publication/261874295_Preparative_Isolation_of_Antimycobacterial_Shoreic_Acid_from_Cabralea_canjerana_by_High_Speed_Countercurrent_Chromatography
https://www.medchemexpress.com/shoreic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7577316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7168445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4610358/
https://www.researchgate.net/publication/261874295_Preparative_Isolation_of_Antimycobacterial_Shoreic_Acid_from_Cabralea_canjerana_by_High_Speed_Countercurrent_Chromatography
https://www.medchemexpress.com/shoreic-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7577316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7168445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4610358/
https://www.researchgate.net/publication/261874295_Preparative_Isolation_of_Antimycobacterial_Shoreic_Acid_from_Cabralea_canjerana_by_High_Speed_Countercurrent_Chromatography
https://www.benchchem.com/product/b1151576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detailed method for the preparative isolation of Shoreic Acid from the dichloromethane

extract of Cabralea canjerana leaves has been reported. This method utilizes High-Speed

Countercurrent Chromatography (HSCCC) and has been demonstrated to be effective for

scaling up the purification process.

Instrumentation and Reagents:

High-Speed Countercurrent Chromatograph

Solvent system: n-hexane-ethyl acetate-methanol-water (1:1.5:2.5:1 v/v/v/v)

Dichloromethane extract of Cabralea canjerana leaves

NMR spectrometer for structural elucidation

Methodology:

Solvent System Preparation: The biphasic solvent system consisting of n-hexane, ethyl

acetate, methanol, and water in a 1:1.5:2.5:1 volume ratio is prepared and thoroughly

equilibrated.

HSCCC Operation: The HSCCC column is filled with the upper organic layer as the

stationary phase. The lower aqueous layer is utilized as the mobile phase in a reversed-

phase mode.

Sample Loading: The crude dichloromethane extract of Cabralea canjerana leaves is

dissolved in a suitable solvent and injected into the system.

Elution and Fractionation: The mobile phase is pumped through the column at a defined flow

rate. Fractions are collected at regular intervals.

Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to identify those containing Shoreic Acid.

Purification and Identification: Fractions containing the compound of interest are pooled, and

the solvent is evaporated. The purity and structure of the isolated Shoreic Acid are

confirmed using 1H and 13C NMR spectroscopy.
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This HSCCC method has been successfully scaled up from 820 mg to 1.5 g of crude extract,

demonstrating its reproducibility and efficiency for obtaining high-purity Shoreic Acid.

Biological Activities and Potential Mechanisms of
Action
Shoreic Acid has demonstrated a range of biological activities, including antibacterial,

antifungal, and antiviral properties. While the precise mechanisms of action are still under

investigation, the following sections summarize the current understanding and potential

pathways based on its chemical class.

Antibacterial Activity
Shoreic Acid has shown activity against various bacteria. The general mechanism for

triterpenoids often involves the disruption of the bacterial cell membrane.
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Caption: Postulated mechanism of Shoreic Acid's antibacterial action.

Antifungal Activity
The antifungal activity of Shoreic Acid is also likely linked to cell membrane interactions, a

common mechanism for triterpenoids.
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Caption: Workflow for determining the antifungal activity of Shoreic Acid.

Antiviral Activity
Information regarding the specific antiviral mechanism of Shoreic Acid is limited. However,

many triterpenoids interfere with viral entry and replication.
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Caption: Hypothetical model of Shoreic Acid inhibiting viral entry.

Further research is required to fully elucidate the specific molecular targets and signaling

pathways modulated by Shoreic Acid in its antibacterial, antifungal, and antiviral activities.

This will be crucial for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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